5-chloro-N-(3,5-difluorophenyl)-2-nitroaniline

• Molecular Formula: C12H7ClF2N2O2
• Molecular Weight: 284.64 g/mol
• IUPAC Name: 5-chloro-N-(3,5-difluorophenyl)-2-nitroaniline
• InChI: InChI=1S/C12H7ClF2N2O2/c13-7-1-2-12(17(18)19)11(3-7)16-10-5-8(14)4-9(15)6-10/h1-6,16H
• InChI Key: IYGBSGGHVJZYKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)NC2=CC(=CC(=C2)F)F)[N+](=O)[O-]

Description

5-chloro-N-(3,5-difluorophenyl)-2-nitroaniline is a useful research compound. Its molecular formula is C12H7ClF2N2O2 and its molecular weight is 284.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 4-chloro-2-fluoro-1-nitrobenzene (2.500 g, 14.24 mmol) and 3,5-difluoroaniline (2.206 g, 17.09 mmol) in DMF (22.61 mL) was added potassium tert-butoxide (3.20 g, 28.5 mmol) under argon and the solution was stirred at rt overnight. The solution was poured into water and extracted with DCM, and the organic extracts were purified by column chromatography on a silica gel column using 5 to 10% gradient of EtOAc in hexane as eluent to give 5-chloro-N-(3,5-difluorophenyl)-2-nitroaniline as an orange solid: 1H NMR (400 MHz, DMSO-d6) δ ppm 6.98 (tt, J=9.34, 2.20 Hz, 1H) 7.02-7.11 (m, 3H) 7.35 (d, J=2.15 Hz, 1H) 8.14 (d, J=9.00 Hz, 1H) 9.40 (s, 1H).